2-Bromo-3,4,5-trimethylthiophene

• IUPAC Name: 2-bromo-3,4,5-trimethylthiophene
• InChI: InChI=1S/C7H9BrS/c1-4-5(2)7(8)9-6(4)3/h1-3H3
• InChI Key: ODVGNPNMKTWAAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C)Br)C
• Molecular Formula: C7H9BrS
• Molecular Weight: 205.12 g/mol

Description

2-Bromo-3,4,5-trimethylthiophene is a derivative of thiophene, a five-membered heterocyclic compound containing sulfur. Thiophene and its derivatives are known for their diverse applications in medicinal chemistry, material science, and organic electronics due to their unique electronic properties .

Preparation Methods

The synthesis of 2-Bromo-3,4,5-trimethylthiophene typically involves the bromination of 3,4,5-trimethylthiophene. One common method is the use of N-bromosuccinimide (NBS) as a brominating agent in the presence of a solvent like chloroform or acetic acid . The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Chemical Reactions Analysis

2-Bromo-3,4,5-trimethylthiophene undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, such as amines or thiols, under suitable conditions.

Oxidation and Reduction: The thiophene ring can undergo oxidation to form sulfoxides or sulfones, and reduction reactions can lead to the formation of dihydrothiophenes.

Coupling Reactions: It can participate in coupling reactions like Suzuki-Miyaura and Stille coupling, which are commonly used in the synthesis of conjugated polymers and other complex molecules.

Scientific Research Applications

2-Bromo-3,4,5-trimethylthiophene has several applications in scientific research:

Organic Electronics: It is used in the synthesis of conjugated polymers for organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and solar cells.

Medicinal Chemistry: Thiophene derivatives, including this compound, are explored for their potential as anticancer, anti-inflammatory, and antimicrobial agents.

Material Science: It is used in the development of corrosion inhibitors and other functional materials.

Mechanism of Action

The mechanism of action of 2-Bromo-3,4,5-trimethylthiophene depends on its application. In organic electronics, its unique electronic properties, such as a small HOMO-LUMO gap and high polarizability, contribute to its effectiveness in charge transport and light-emitting applications . In medicinal chemistry, its biological activity is often related to its ability to interact with specific molecular targets, such as enzymes or receptors, leading to therapeutic effects .

Comparison with Similar Compounds

2-Bromo-3,4,5-trimethylthiophene can be compared with other brominated thiophene derivatives, such as 2-Bromo-3-methylthiophene. While both compounds share similar reactivity due to the presence of the bromine atom, this compound has additional methyl groups that can influence its electronic properties and steric effects . This makes it unique in terms of its applications in organic electronics and material science.

Similar Compounds

• 2-Bromo-3-methylthiophene
• 2-Bromo-4-methylthiophene
• 2-Bromo-5-methylthiophene

These compounds share the thiophene core structure but differ in the position and number of substituents, which can significantly impact their chemical and physical properties .